Cas no 477857-63-9 (3-{[(4-methylphenyl)methyl]sulfanyl}-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine)

• Product Name: 3-{[(4-methylphenyl)methyl]sulfanyl}-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine
• CAS No: 477857-63-9
• MF: C₁₄H₁₄N₄S₂
• MW: 302.417759418488
• CID: 5714369
• PubChem ID: 2767907
• Update Time: 2023-10-15

3-{[(4-methylphenyl)methyl]sulfanyl}-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 11P-387S
• 3-[(4-methylphenyl)methylsulfanyl]-5-thiophen-2-yl-1,2,4-triazol-4-amine
• 477857-63-9
• AKOS005078861
• 3-{[(4-methylphenyl)methyl]sulfanyl}-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine
• 3-[(4-METHYLBENZYL)SULFANYL]-5-(2-THIENYL)-4H-1,2,4-TRIAZOL-4-AMINE
• 3-[(4-METHYLBENZYL)SULFANYL]-5-(2-THIENYL)-4H-1,2,4-TRIAZOL-4-YLAMINE
• 4H-1,2,4-Triazol-4-amine, 3-[[(4-methylphenyl)methyl]thio]-5-(2-thienyl)-

• Inchi： 1S/C14H14N4S2/c1-10-4-6-11(7-5-10)9-20-14-17-16-13(18(14)15)12-3-2-8-19-12/h2-8H,9,15H2,1H3
• InChI Key： NJNHQYSBEJDYBU-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2=CC=CS2)N1N)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 302.06598881g/mol
• Monoisotopic Mass: 302.06598881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 110Ų